![molecular formula C19H24ClN B8361890 (4-Tert-butylbenzyl)-[2-(4-chlorophenyl)-ethyl]-amine](/img/structure/B8361890.png)
(4-Tert-butylbenzyl)-[2-(4-chlorophenyl)-ethyl]-amine
Cat. No. B8361890
M. Wt: 301.9 g/mol
InChI Key: OEKBSMCEHKFZJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07259183B2
Procedure details
0.38 ml of 4-tert-butylbenzaldehyde (2.25 mmol) and 0.200 ml 2-(4-chloro-phenyl)-ethylamine (1.5 mmol) were dissolved in 4.5 ml methanol at rt, and after stirring for 30 min at rt, were refluxed for 2.5 h. After cooling down to rt, 85 mg (2.25 mmol) sodium borohydride were added and after stirring for 5 min at rt, the reaction mixture was then refluxed for 2 h. After cooling down to rt, the reaction mixture was treated with 4 drops 1 N HCl and concentrated in vacuo. The residue was diluted with water/EtOAc. After separation of the organic phase, the aqueous phase was extracted with EtOAc and the combined organic phases were washed with brine, dried with magnesium sulfate, filtered off and concentrated in vacuo. The residue was purified by column chromatography (40 g silica gel; EtOAc/heptane 1:2) to give 437 mg light yellow oil (96%). MS (ISP) 302.3 (M+H)+.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:12]=[CH:11][C:8]([CH:9]=O)=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2].[Cl:13][C:14]1[CH:19]=[CH:18][C:17]([CH2:20][CH2:21][NH2:22])=[CH:16][CH:15]=1.[BH4-].[Na+]>CO.Cl>[C:1]([C:5]1[CH:12]=[CH:11][C:8]([CH2:9][NH:22][CH2:21][CH2:20][C:17]2[CH:18]=[CH:19][C:14]([Cl:13])=[CH:15][CH:16]=2)=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.38 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=CC=C(C=O)C=C1
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Name
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|
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Quantity
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0.2 mL
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)CCN
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Name
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Quantity
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4.5 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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85 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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after stirring for 30 min at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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were refluxed for 2.5 h
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Duration
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2.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling down to rt
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STIRRING
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Type
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STIRRING
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|
Details
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after stirring for 5 min at rt
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Duration
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5 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was then refluxed for 2 h
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|
Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling down to rt
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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ADDITION
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Type
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ADDITION
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|
Details
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The residue was diluted with water/EtOAc
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CUSTOM
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Type
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CUSTOM
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|
Details
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After separation of the organic phase
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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the combined organic phases were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography (40 g silica gel; EtOAc/heptane 1:2)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)C1=CC=C(CNCCC2=CC=C(C=C2)Cl)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 96% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
